Cas no 61808-79-5 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 2-piperidin-1-yl-3,4-dihydro-2H-naphthalen-1-one
- NSC-529564
- QK50450000
- NIOSH/QK5045000
- 61808-79-5
- 2-Piperidyl-1-tetralone hydrochloride
- NSC529564
- 3,4-Dihydro-2-(1-piperidyl)-1-(2)-naphthalenone hydrochloride
- 1(2H)-Naphthalenone, 3,4-dihydro-2-piperidino-, hydrochloride
-
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- Inchi: InChI=1S/C15H19NO.ClH/c17-15-13-7-3-2-6-12(13)8-9-14(15)16-10-4-1-5-11-16;/h2-3,6-7,14H,1,4-5,8-11H2;1H
- InChI Key: BZFVAZDNERNCHG-UHFFFAOYSA-N
- SMILES: C1CCN(CC1)C2CCC3=CC=CC=C3C2=O.Cl
Computed Properties
- Exact Mass: 229.14677
- Monoisotopic Mass: 265.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
- LogP: 3.40990
Related Literature
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Igor S. Kovalev,Sougata Santra,Matiur Rahman,Adinath Majee New J. Chem., 2019,43, 11382-11390
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Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
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5. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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